6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid
Overview
Description
6-(4-Sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid (6-SPTFA) is a novel compound that has recently been used in various scientific research applications. It is a derivative of pyridine-3-carboxylic acid and has been found to possess a wide range of biochemical and physiological effects.
Mechanism of Action
6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid is known to interact with proteins and other molecules in a number of ways. It has been found to bind to proteins through hydrogen bonding and electrostatic interactions. In addition, it has been found to interact with other molecules through hydrophobic interactions. These interactions enable 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid to modulate the activity of proteins and other molecules.
Biochemical and Physiological Effects
6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid has been found to possess a wide range of biochemical and physiological effects. It has been found to modulate the activity of proteins and other molecules, resulting in a variety of effects. For example, 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid has been found to modulate the activity of enzymes, resulting in changes in metabolic pathways. In addition, 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid has been found to modulate the activity of receptors, resulting in changes in signal transduction pathways.
Advantages and Limitations for Lab Experiments
6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid has a number of advantages and limitations for lab experiments. On the one hand, 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid is relatively easy to synthesize and can be used in a wide range of experiments. On the other hand, 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid is relatively unstable and can be difficult to work with in some experiments. In addition, 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid can be toxic in high concentrations and should be used with caution in the laboratory.
Future Directions
There are a number of potential future directions for 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid research. One potential direction is to further investigate the biochemical and physiological effects of 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid. In addition, further research could be conducted to explore the potential applications of 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid in drug design and protein purification. Finally, further research could be conducted to develop more effective methods for synthesizing and working with 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid in the laboratory.
Synthesis Methods
6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid is synthesized through a two-step process. In the first step, 4-sulfanylphenyl pyridine-3-carboxylic acid is synthesized from pyridine-3-carboxylic acid and sulfuric acid. In the second step, trifluoroacetic acid is added to the 4-sulfanylphenyl pyridine-3-carboxylic acid, resulting in the formation of 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid.
Scientific Research Applications
6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid has been used in various scientific research applications, including but not limited to cell signaling, drug design, and protein purification. It has been found to be a useful tool in the study of receptor-ligand interactions and has been used to study the structure and function of proteins. In addition, 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid has been found to be useful in the design of new drugs and in the purification of proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid involves the introduction of a sulfanyl group onto a phenyl ring, followed by the coupling of the resulting compound with pyridine-3-carboxylic acid. The final product is then treated with trifluoroacetic acid to obtain the desired compound.", "Starting Materials": [ "4-bromophenylsulfanyl chloride", "pyridine-3-carboxylic acid", "trifluoroacetic acid", "base (e.g. triethylamine)", "solvent (e.g. dichloromethane)" ], "Reaction": [ "Step 1: 4-bromophenylsulfanyl chloride is reacted with a base in a solvent to form 4-sulfanylphenyl chloride.", "Step 2: 4-sulfanylphenyl chloride is reacted with pyridine-3-carboxylic acid in the presence of a coupling agent (e.g. EDCI) and a base to form 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid.", "Step 3: The final product is treated with trifluoroacetic acid in a solvent to obtain 6-(4-sulfanylphenyl)pyridine-3-carboxylic acid, trifluoroacetic acid." ] } | |
CAS RN |
2742660-43-9 |
Molecular Formula |
C14H10F3NO4S |
Molecular Weight |
345.3 |
Purity |
90 |
Origin of Product |
United States |
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